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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyethyl acetate, also known as ethylene glycol monoacetate, is a versatile chemical
intermediate and solvent used in various industrial and pharmaceutical applications.[1][2][3] Its
presence and purity are critical parameters that necessitate a reliable and accurate analytical
method for its quantification. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful
analytical technique that offers high sensitivity and selectivity for the analysis of volatile and
semi-volatile compounds like 2-hydroxyethyl acetate.[1][4] This document provides a detailed
protocol for the quantitative analysis of 2-hydroxyethyl acetate using GC-MS.

Quantitative Data Summary

The following table summarizes the expected quantitative performance of the described GC-
MS method for the analysis of 2-hydroxyethyl acetate. This data is representative and may
vary based on the specific instrumentation and laboratory conditions.
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Parameter Value

Retention Time (RT) Approximately 8.5 minutes
Limit of Detection (LOD) 0.1 pg/mL

Limit of Quantification (LOQ) 0.5 pg/mL

Linearity (R?) > 0.995

Precision (%RSD) <5%

Accuracy (% Recovery) 95 - 105%

Experimental Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: GC-MS Analysis of 2-Hydroxyethyl
Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165343#gc-ms-analysis-protocol-for-2-hydroxyethyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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